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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamyl benzoate (CAS 5320-75-2) is a benzoate ester recognized for its characteristic

balsamic and spicy aroma.[1] An organic compound formed from cinnamyl alcohol and benzoic

acid, it presents as a white crystalline powder.[2][3][4] While primarily utilized in the fragrance

and flavoring industries, a comprehensive understanding of its thermodynamic properties is

crucial for applications in pharmaceutical sciences, including formulation development, stability

testing, and process chemistry.[3][5] This technical guide provides a summary of the available

thermodynamic data for cinnamyl benzoate, outlines general experimental protocols for

determining these properties, and presents a logical workflow for property determination.

Core Thermodynamic and Physical Properties
The following tables summarize the key thermodynamic and physical properties of cinnamyl

benzoate. It is important to note that some of the available data are estimated or calculated

values and should be considered as such.[2][6]
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Property Value Conditions

Molecular Formula C₁₆H₁₄O₂

Molecular Weight 238.28 g/mol

Melting Point 31-33 °C @ 760.00 mm Hg

Boiling Point 335.00 °C @ 760.00 mm Hg

209.00 °C @ 13.00 mm Hg

Vapor Pressure 0.000040 mmHg @ 25.00 °C

Flash Point 175.56 °C TCC

logP (o/w) 4.420 (est) / 3.557

Water Solubility 5.8 mg/L (est) @ 25 °C

Appearance White crystalline powder

Table 1: Physical Properties of Cinnamyl Benzoate.[2][5][7]

Thermodynamic Property Value Method

Standard Gibbs Free Energy

of Formation (ΔfG°)
154.96 kJ/mol Joback Method

Enthalpy of Formation at

Standard Conditions (ΔfH°gas)
-28.09 kJ/mol Joback Method

Enthalpy of Fusion at Standard

Conditions (ΔfusH°)
28.27 kJ/mol Joback Method

Enthalpy of Vaporization at

Standard Conditions (ΔvapH°)
64.88 kJ/mol Joback Method

Ideal Gas Heat Capacity

(Cp,gas)
495.69 J/mol·K @ 699.29 K, Joback Method

Dynamic Viscosity (η) 0.0013204 Pa·s @ 390.00 K, Joback Method
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Table 2: Calculated Thermodynamic Properties of Cinnamyl Benzoate.[6][8]

Experimental Protocols for Thermodynamic
Property Determination
While specific experimental protocols for the determination of all thermodynamic properties of

cinnamyl benzoate are not readily available in the reviewed literature, this section outlines the

general methodologies employed for similar organic esters.

Synthesis of Cinnamyl Benzoate
Cinnamyl benzoate can be synthesized via the esterification of cinnamyl alcohol with benzoic

acid.[1] A general laboratory procedure for the synthesis of esters from an alcohol and a

carboxylic acid is as follows:

Reaction Setup: An alcohol (cinnamyl alcohol) and a carboxylic acid (benzoic acid) are

combined in a reaction vessel.

Catalyst: A strong acid catalyst, such as concentrated sulfuric acid, is typically added to

protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more

electrophilic.

Heating: The reaction mixture is heated, often under reflux, to increase the reaction rate.

Purification: After the reaction is complete, the ester is isolated and purified. This often

involves:

Neutralization of the excess acid catalyst with a weak base, such as sodium carbonate

solution.

Washing with water to remove any remaining water-soluble impurities.

Separation of the ester layer from the aqueous layer.

Drying the ester with a suitable drying agent.

Further purification by distillation or recrystallization.[9]
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Determination of Thermodynamic Properties
The experimental determination of thermodynamic properties for a compound like cinnamyl

benzoate would typically involve the following techniques:

Differential Scanning Calorimetry (DSC): This technique is used to determine the melting

point and enthalpy of fusion. A sample is heated at a constant rate, and the heat flow

required to maintain the same temperature as a reference is measured. The peak of the

endothermic transition corresponds to the melting point, and the area under the peak is

proportional to the enthalpy of fusion.

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a

function of temperature. This is useful for determining the thermal stability and

decomposition temperature of the compound.

Bomb Calorimetry: The enthalpy of combustion can be determined using a bomb calorimeter.

The sample is combusted in a high-pressure oxygen environment, and the heat released is

measured. From the enthalpy of combustion, the standard enthalpy of formation can be

calculated.

Vapor Pressure Measurement: Various methods can be used to measure vapor pressure as

a function of temperature, such as the static or dynamic method. The Clausius-Clapeyron

equation can then be used to determine the enthalpy of vaporization from the vapor pressure

data.

Heat Capacity Measurement: The heat capacity of a substance can be determined using

techniques like DSC or adiabatic calorimetry, where the amount of heat required to raise the

temperature of the sample by a certain amount is measured.

Logical Workflow for Thermodynamic Property
Characterization
The following diagram illustrates a general workflow for the characterization of the

thermodynamic properties of a compound like cinnamyl benzoate.
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Caption: Workflow for Thermodynamic Property Characterization.

Conclusion
This technical guide has summarized the currently available thermodynamic and physical

property data for cinnamyl benzoate. While a substantial amount of calculated data exists,

further experimental verification is recommended for critical applications. The outlined general
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experimental protocols provide a foundation for such investigations. A thorough understanding

of these properties is essential for the effective and safe use of cinnamyl benzoate in research,

drug development, and other scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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